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Compound of Interest

Compound Name: Levamlodipine hydrobromide

Cat. No.: B1674850

Mechanism of Action

Levamlodipine exerts its antihypertensive effect by selectively blocking the transmembrane
influx of calcium ions through L-type calcium channels into vascular smooth muscle and
cardiac muscle.[5][6] This inhibition is more pronounced in vascular smooth muscle cells than
in cardiac muscle cells, leading to peripheral arterial vasodilation, a reduction in peripheral
vascular resistance, and consequently, a lowering of blood pressure.[5][6] The binding of
levamlodipine to the calcium channel receptor is characterized by a gradual rate of association
and dissociation, resulting in a smooth, gradual onset of action.[3][7] While negative inotropic
effects can be observed in vitro, they are not considered clinically relevant at therapeutic
doses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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